PaPE-1
Overview
Description
PaPE-1 is a pathway Preferential Estrogen, activating the extranuclear signaling pathway without activity on the nuclear signaling pathway.
Scientific Research Applications
Post-Activation Potentiation Versus Performance Enhancement
Post-activation potentiation (PAP) and post-activation performance enhancement (PAPE) are phenomena that enhance muscle force production. PAP is characterized by increased myosin light chain phosphorylation in type II muscle fibers and is measurable through muscle twitch force responses. PAPE, on the other hand, refers to enhancements in voluntary force production detected minutes after high-intensity muscle contractions, predominantly in muscles with a high proportion of type II fibers. This distinction is crucial as the mechanisms underlying PAPE differ significantly from classic PAP, involving factors like muscle temperature, cellular water content, and muscle activation. The research by Blazevich and Babault (2019) delves into the history, mechanisms, and practical implications of PAP and PAPE in human muscles (Blazevich & Babault, 2019).
Thermal Diffusivity in Reduced Activation Ferritic/Martensitic Steel
The thermal diffusivity of reduced activation ferritic/martensitic steel (CLF-1), a candidate material for international thermal-nuclear experimental reactors, was studied using the time-domain (TD) photoacoustic piezoelectric (PAPE) technique. This method presents a fast and economical approach to investigate the thermophysical properties of fusion reactor structural materials, as demonstrated by Zhao et al. (2015) (Zhao et al., 2015).
Non-Destructive Imaging of Railway Cracks
The PAPE technique, as an effective non-destructive testing technique, has been applied to detect defects in materials like railway tracks. Yan et al. (2012) used thermal wave imaging based on the PAPE technique to successfully identify standard railway cracks, demonstrating its potential in practical applications for rail crack detection (Yan et al., 2012).
Taxonomy for Postactivation Potentiation in Sport
The study by Boullosa et al. (2020) discusses the differences between PAP and PAPE in sports settings. They propose a new taxonomy to describe performance potentiation in sports, helping to avoid misidentification of physiological attributes and improve the applicability of conditioning protocols (Boullosa et al., 2020).
Personal Pollution Exposure Estimation
A framework for an Air Quality Decision Support System (AQDSS), utilizing Internet of Things (IoT) technology, was proposed to estimate Personal Air Pollution Exposure (PAPE). This innovative approach integrates indoor and outdoor data with activity patterns, showing potential for air quality policy development and epidemiological studies (Araño et al., 2019).
Versatile Protein Tagging System
The PA tag, a protein tagging system using a super high affinity antibody against a dodecapeptide derived from human podoplanin, has been developed for biochemical characterization of target proteins. This system, detailed by Fujii et al. (2014), offers efficient protein purification and has significant implications for biomedical research (Fujii et al., 2014).
properties
Product Name |
PaPE-1 |
|---|---|
Molecular Formula |
C17H18O2 |
Molecular Weight |
254.329 |
IUPAC Name |
(S)-5-(4-Hydroxy-3,5-dimethyl-phenyl)-indan-1-ol |
InChI |
InChI=1S/C17H18O2/c1-10-7-14(8-11(2)17(10)19)12-3-5-15-13(9-12)4-6-16(15)18/h3,5,7-9,16,18-19H,4,6H2,1-2H3/t16-/m0/s1 |
InChI Key |
UCXWFKNKSWDWCD-INIZCTEOSA-N |
SMILES |
O[C@H]1CCC2=C1C=CC(C3=CC(C)=C(O)C(C)=C3)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PaPE-1 |
Origin of Product |
United States |
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